Cas no 2870643-62-0 (1H-Benz[de]isoquinoline-4-carboxylic acid, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo- )

1H-Benz[de]isoquinoline-4-carboxylic acid, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-  structure
2870643-62-0 structure
Product Name:1H-Benz[de]isoquinoline-4-carboxylic acid, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-
CAS No:2870643-62-0
MF:C18H12N2O6
MW:352.297684669495
CID:5563507
Update Time:2025-07-09

1H-Benz[de]isoquinoline-4-carboxylic acid, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinoline-4-carboxylic acid (ACI)
    • 1H-Benz[de]isoquinoline-4-carboxylic acid, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-
    • Inchi: 1S/C18H12N2O6/c21-12-7-6-11(15(22)19-12)20-16(23)9-3-1-2-8-4-5-10(18(25)26)14(13(8)9)17(20)24/h1-5,11H,6-7H2,(H,25,26)(H,19,21,22)
    • InChI Key: VBGDWFNFNNRUJZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C2=C3C(C(N(C4CCC(=O)NC4=O)C2=O)=O)=CC=CC3=CC=1)O

1H-Benz[de]isoquinoline-4-carboxylic acid, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-39926910-1.0g
3-(2,6-dioxopiperidin-3-yl)-2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-6-carboxylic acid
2870643-62-0
1.0g
$0.0 2023-07-07

Additional information on 1H-Benz[de]isoquinoline-4-carboxylic acid, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-

Research Briefing on 1H-Benz[de]isoquinoline-4-carboxylic acid, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo- (CAS: 2870643-62-0)

The compound 1H-Benz[de]isoquinoline-4-carboxylic acid, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo- (CAS: 2870643-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzisoquinoline scaffold and piperidinyl-dioxo moiety, is being investigated for its potential therapeutic applications, particularly in the context of targeted protein degradation and anti-inflammatory pathways. Recent studies have highlighted its role as a promising candidate for the development of novel small-molecule drugs.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One study demonstrated its ability to act as a selective binder to cereblon (CRBN), a key component of the E3 ubiquitin ligase complex. This interaction facilitates the targeted degradation of disease-relevant proteins, making it a valuable tool in the field of proteolysis-targeting chimeras (PROTACs). The compound's structural features, including the dioxo-piperidinyl group, are critical for its binding affinity and specificity, as revealed by X-ray crystallography and molecular docking studies.

In addition to its role in protein degradation, 1H-Benz[de]isoquinoline-4-carboxylic acid derivatives have shown potent anti-inflammatory effects in preclinical models. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound significantly inhibits the NF-κB signaling pathway, a central regulator of inflammatory responses. The study further identified its ability to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines, suggesting potential applications in treating chronic inflammatory diseases.

The synthetic routes and structure-activity relationship (SAR) of this compound have also been a focus of recent investigations. Researchers have optimized the synthesis of 2870643-62-0 to improve yield and purity, employing novel catalytic methods and green chemistry principles. SAR studies have revealed that modifications to the benzisoquinoline core and the dioxo-piperidinyl side chain can significantly alter its biological activity, providing a framework for the design of next-generation derivatives with enhanced efficacy and reduced off-target effects.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetic properties, bioavailability, and potential toxicity need to be addressed in future studies. However, the growing body of research underscores the potential of 1H-Benz[de]isoquinoline-4-carboxylic acid, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo- as a versatile scaffold for drug discovery. Continued exploration of its mechanisms and applications is expected to yield significant advancements in the field of chemical biology and medicine.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.